Cas no 1094869-00-7 (3-[2-(2,1,3-Benzothiadiazole-4-sulfonamido)-2-phenylacetamido]benzoic acid)

• Product Name: 3-[2-(2,1,3-Benzothiadiazole-4-sulfonamido)-2-phenylacetamido]benzoic acid
• CAS No: 1094869-00-7
• Molecular Formula: C₂₁H₁₆N₄O₅S₂
• Molecular Weight: 468.505541801453
• CID: 6229568
• PubChem ID: 20857011

3-[2-(2,1,3-Benzothiadiazole-4-sulfonamido)-2-phenylacetamido]benzoic acid Properties

Names and Identifiers

• AKOS001834956
• EN300-6491280
• 1094869-00-7
• 3-[2-(2,1,3-benzothiadiazole-4-sulfonamido)-2-phenylacetamido]benzoic acid

• InChIKey： ZNMDBZXSOUWXNL-UHFFFAOYSA-N
• Inchi： 1S/C21H16N4O5S2/c26-20(22-15-9-4-8-14(12-15)21(27)28)18(13-6-2-1-3-7-13)25-32(29,30)17-11-5-10-16-19(17)24-31-23-16/h1-12,18,25H,(H,22,26)(H,27,28)
• SMILES： S(C1=CC=CC2C1=NSN=2)(NC(C(NC1C=CC=C(C(=O)O)C=1)=O)C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 468.05621197g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 7
• Monoisotopic Mass: 468.05621197g/mol
• Heavy Atom Count: 32
• Complexity: 784
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 175Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives